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Quantitative Product Profile Analysis

The tables below summarize the quantitative data for the SanSynF441V mutant in comparison to other

related enzymes.

Table 1: Santalene Product Profiles of Different Santalene Synthases

Enzyme /
Mutant

α-Santalene
(%)

β-
Santalene
(%)

epi-β-
Santalene
(%)

exo-α-
Bergamotene
(%)

Key
Characteristics

SanSyn (Wild-
type from C.
lansium) [1]

Predominant

product

Not

specified

Not

specified

Trace amounts Product-specific,

produces α-
santalene as its

predominant
product.

SaSSy (from S.
album) [1] [2]

Multiple
products

Multiple
products

Multiple
products

Large ratio Product-
promiscuous,

produces a large
amount of exo-α-

bergamotene.
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Enzyme /
Mutant

α-Santalene
(%)

β-
Santalene
(%)

epi-β-
Santalene
(%)

exo-α-
Bergamotene
(%)

Key
Characteristics

SanSynF441V
(Mutant) [1] [2]

57.2% 28.6% 6.7% 7.6% Engineered to
attenuate exo-α-

bergamotene and
increase β-

santalene.

Table 2: Final Sandalwood Oil Composition from Engineered Yeast Using SanSynF441V

This table shows the composition of the final oil (santalenes and santalols) produced by an engineered yeast

strain expressing the SanSynF441V mutant, demonstrating its compliance with the international standard [1]

[2].

Component Resulting Percentage (%) ISO 3518:2002 Requirement (%)

Z-α-santalol 43.4% 41 - 55%

Z-β-santalol 22.0% 16 - 24%

Z-exo-α-bergamotol 6.7% -

Total Santalene/Santalol Titer 704.2 mg/L -

Experimental Protocols & Methodologies

The data presented above was generated through a combination of computational and experimental biology

techniques.

1. Enzyme Engineering and Characterization

Computational Analysis: The catalytic pathways of the wild-type SanSyn and the promiscuous
SaSSy were explored using multiscale simulations, including Quantum Mechanics/Molecular

Mechanics (QM/MM) and Molecular Dynamics (MD) [1] [2]. This helped map the reaction energy
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profiles and identify that residue F441 in SanSyn is a key residue that restricts intermediate

dynamics, leading to its product specificity [1].
Site-Saturation Mutagenesis: Based on the computational findings, residue F441 was targeted for

mutagenesis. This process creates a library of mutants where this specific position is replaced with all
other possible amino acids. From this screen, the F441V mutant was identified for its desirable,

altered product profile [1] [2].
In vitro Enzyme Assay: The catalytic activity and product profile of the purified wild-type and mutant

enzymes are typically characterized using Gas Chromatography-Mass Spectrometry (GC-MS)
after incubating the enzyme with the substrate farnesyl diphosphate (FPP) [1] [3].

2. Metabolic Engineering and In vivo Production

Host Strain Engineering: A chassis S. cerevisiae strain (SZ16) was engineered by [1] [2]:
Optimizing the native mevalonate (MVA) pathway and acetyl-CoA synthesis.

Knocking out genes involved in competing pathways for the substrate farnesyl diphosphate
(FPP).
Deleting the transcriptional repressor ROX1.

Pathway Reconstruction: The mutant SanSynF441V gene and a cytochrome P450 enzyme

(CYP736A167) for oxidizing santalenes to santalols were introduced into the engineered yeast [1] [2]
[3].

Fermentation and Analysis: The resulting strain (SZ24) was cultivated, and the final titers of
santalenes and santalols were quantified using methods like GC-MS [1] [2].

The following diagram illustrates the logical workflow that led from basic research to the final application.
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Research Objective:
Adjust santalene ratios

QM/MM & MD Simulations
of SaSSy and SanSyn

Identify Key Residue:
F441 in SanSyn

Site-Saturation
Mutagenesis at F441

Characterize Mutants
(GC-MS Analysis)

Select SanSynF441V
with improved profile

Metabolic Engineering
of S. cerevisiae Host

Fed-Batch Fermentation
with Engineered Strain

Final Product:
Sandalwood Oil Matching ISO Standard
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Key Research Insights

Structural Rationale: The F441V mutation works by replacing a bulky phenylalanine with a smaller

valine. This increases the space and conformational freedom of carbocation intermediates in the
enzyme's active site, allowing the reaction to proceed more readily toward β-santalene instead of

being funneled almost exclusively toward α-santalene [1].
Industrial Relevance: The component ratio of plant essential oils like sandalwood oil determines

their quality and bioactivity [1] [4]. The wild-type SaSSy produces too much of the less-desired exo-α-
bergamotene, while the wild-type SanSyn does not produce enough β-santalene. The F441V mutant

effectively strikes a balance between the two [1] [2].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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